Cas no 91187-89-2 (N-(Pyrrolidin-3-ylmethyl)cyclopropanamine)

N-(Pyrrolidin-3-ylmethyl)cyclopropanamine is a versatile amine compound featuring a pyrrolidine ring linked to a cyclopropylamine moiety via a methylene bridge. This structure imparts unique steric and electronic properties, making it valuable in pharmaceutical and agrochemical synthesis. The cyclopropyl group enhances rigidity, while the pyrrolidine nitrogen offers basicity and hydrogen-bonding potential, facilitating interactions in catalytic or biological systems. Its bifunctional nature allows for further derivatization, enabling applications in ligand design, small-molecule drug development, and chiral auxiliaries. The compound's stability and modular reactivity make it a useful intermediate for constructing complex heterocyclic frameworks. Proper handling under inert conditions is recommended due to potential sensitivity to air or moisture.

N-(Pyrrolidin-3-ylmethyl)cyclopropanamine structure

91187-89-2 structure

Product Name:N-(Pyrrolidin-3-ylmethyl)cyclopropanamine

CAS No:91187-89-2

MF:C₈H₁₆N₂

MW:140.226041793823

CID:799354

PubChem ID:13491801

Update Time:2025-06-07

N-(Pyrrolidin-3-ylmethyl)cyclopropanamine Chemical and Physical Properties

Names and Identifiers

- N-(Pyrrolidin-3-ylmethyl)cyclopropanamine
- 3-Pyrrolidinemethanamine,N-cyclopropyl-
- N-cyclopropyl-3-Pyrrolidinemethanamine
- 91187-89-2
- AM101570
- E80516
- N-(Pyrrolidin-3-ylmethyl)cyclopropanamine;3-Pyrrolidinemethanamine,N-cyclopropyl-;N-cyclopropyl-3-Pyrrolidinemethanamine
- A929669
- TETRAKIS(ACETONITRILE)COPPER(I)HEXAFLUOROPHOSPHATE
- Cyclopropyl-pyrrolidin-3-ylmethyl-amine
- DTXSID80542099
- SCHEMBL4258478
- ODXGUKYYNHKQBC-UHFFFAOYSA-N
- FT-0688680
- AKOS012304866
- N-[(Pyrrolidin-3-yl)methyl]cyclopropanamine
- DB-078930
- Inchi： 1S/C8H16N2/c1-2-8(1)10-6-7-3-4-9-5-7/h7-10H,1-6H2
- InChI Key： ODXGUKYYNHKQBC-UHFFFAOYSA-N
- SMILES： N(CC1CNCC1)C1CC1

Computed Properties

Exact Mass: 140.131348519g/mol
Monoisotopic Mass: 140.131348519g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 3
Complexity: 110
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.3
Topological Polar Surface Area: 24.1Å²

Experimental Properties

Density: 1.00
Boiling Point: 213 ºC
Flash Point: 95 ºC

N-(Pyrrolidin-3-ylmethyl)cyclopropanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A109004089-1g	N-(Pyrrolidin-3-ylmethyl)cyclopropanamine	91187-89-2	95%	1g	$1290.00	2023-08-31
Chemenu	CM197845-1g	N-(pyrrolidin-3-ylmethyl)cyclopropanamine	91187-89-2	95%	1g	$580	2021-08-05
Chemenu	CM197845-1g	N-(pyrrolidin-3-ylmethyl)cyclopropanamine	91187-89-2	95%	1g	$545	2024-07-20
Ambeed	A360744-1g	N-(Pyrrolidin-3-ylmethyl)cyclopropanamine	91187-89-2	95+%	1g	$495.0	2024-04-16
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1748684-1g	n-(Pyrrolidin-3-ylmethyl)cyclopropanamine	91187-89-2	98%	1g	￥5197.00	2024-04-25
Crysdot LLC	CD11018981-1g	N-(Pyrrolidin-3-ylmethyl)cyclopropanamine	91187-89-2	95+%	1g	$614	2024-07-19
Ambeed	A360744-100mg	N-(Pyrrolidin-3-ylmethyl)cyclopropanamine	91187-89-2	95+%	100mg	$273.0	2025-04-15

N-(Pyrrolidin-3-ylmethyl)cyclopropanamine Related Literature

1. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
2. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
3. An antioxidative galactomannan extracted from Chinese Sesbania cannabina enhances immune activation of macrophage cells†

Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
4. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
5. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378

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